6-(hydroxymethyl)-6-methylpiperidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “6-(hydroxymethyl)-6-methylpiperidin-2-one” likely belongs to the class of organic compounds known as piperidines. Piperidines are compounds containing a piperidine ring, which is a saturated aliphatic six-member ring with one nitrogen atom .
Physical And Chemical Properties Analysis
The physical and chemical properties of “6-(hydroxymethyl)-6-methylpiperidin-2-one” would depend on its specific molecular structure. Factors such as polarity, molecular weight, and functional groups would influence properties like solubility, melting point, boiling point, and reactivity .Mechanism of Action
Target of Action
It is structurally similar to 6-hydroxymethyl-7,8-dihydropterin , which targets the enzyme 2-amino-4-hydroxy-6-hydroxymethyldihydropteridine pyrophosphokinase . This enzyme plays a crucial role in the biosynthesis of tetrahydrobiopterin, an essential cofactor for aromatic amino acid hydroxylases .
Mode of Action
Based on its structural similarity to 6-hydroxymethyl-7,8-dihydropterin, it may interact with its target enzyme and influence its activity
Biochemical Pathways
If it indeed targets 2-amino-4-hydroxy-6-hydroxymethyldihydropteridine pyrophosphokinase, it could potentially affect the tetrahydrobiopterin biosynthesis pathway . Tetrahydrobiopterin is involved in the metabolism of several amino acids and the production of neurotransmitters .
Result of Action
If it does influence the activity of 2-amino-4-hydroxy-6-hydroxymethyldihydropteridine pyrophosphokinase, it could potentially affect the levels of tetrahydrobiopterin and subsequently the metabolism of aromatic amino acids and the production of neurotransmitters .
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-(hydroxymethyl)-6-methylpiperidin-2-one involves the conversion of a starting material to an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include protection of the amine group, alkylation of the protected amine, deprotection of the amine, and oxidation of the resulting alcohol to yield the desired ketone.", "Starting Materials": [ "2-methylpiperidine", "paraformaldehyde", "hydrochloric acid", "sodium hydroxide", "potassium carbonate", "iodomethane", "acetic anhydride", "sodium borohydride", "hydrogen peroxide", "acetic acid" ], "Reaction": [ "Protection of the amine group: 2-methylpiperidine is reacted with paraformaldehyde and hydrochloric acid to yield the corresponding iminium salt. This salt is then treated with sodium hydroxide to yield the protected amine.", "Alkylation of the protected amine: The protected amine is reacted with iodomethane and potassium carbonate to yield the corresponding alkylated amine.", "Deprotection of the amine: The protected amine is deprotected by treatment with acetic anhydride and sodium borohydride to yield the corresponding alcohol.", "Oxidation of the alcohol: The resulting alcohol is oxidized with hydrogen peroxide and acetic acid to yield the desired ketone, 6-(hydroxymethyl)-6-methylpiperidin-2-one." ] } | |
CAS RN |
127274-93-5 |
Product Name |
6-(hydroxymethyl)-6-methylpiperidin-2-one |
Molecular Formula |
C7H13NO2 |
Molecular Weight |
143.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.